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Compound of Interest

Compound Name: CHDI-390576

Cat. No.: B15586422

Product Name: CHDI-390576 Chemical Name: 2-(2-Fluorophenyl)-N-hydroxy-2-(4-(5-
(trifluoromethyl)pyrimidin-2-yl)phenyl)acetamide CAS Number: 1629729-98-1[1]

Description

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant class
Ila histone deacetylase (HDAC) inhibitor.[1][2] It exhibits high selectivity for class lla HDACs
(HDAC4, HDACS5, HDAC7, and HDAC9) with IC50 values in the nanomolar range, while
showing significantly lower activity against other HDAC classes.[3][4] This selectivity makes it a
valuable tool for investigating the biological roles of class Ila HDACs in various cellular
processes and disease models.[1][2]

Recommended Solvents and Solubility Data

The selection of an appropriate solvent is critical for the accurate and effective use of CHDI-
390576 in experimental settings. The following table summarizes the recommended solvents
and their corresponding maximum concentrations for creating stock solutions.
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Maximum Maximum
Solvent Concentration Concentration Notes Source
(mM) (mg/mL)
Preferred solvent
Dimethyl for high
Sulfoxide 100 39.13 concentration
(DMSO) stock solutions
for in vitro use.
Alternative to
Ethanol 100 39.13 DMSO for in vitro
stock solutions.
A suitable vehicle
10% DMSO, o
for in vivo
40% PEG300, o )
>5.32 >2.08 administration. [3]

5% Tween-80,
45% Saline

The final solution

should be clear.

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution of CHDI-390576 in DMSO.

This stock solution can be further diluted in aqueous buffers or cell culture media for various in

vitro assays.

Materials:

Calibrated pipettes

CHDI-390576 (Molecular Weight: 391.32 g/mol )
Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Procedure:

Weighing the Compound: Accurately weigh a specific amount of CHDI-390576. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 3.91 mg of the compound.

e Adding the Solvent: Add the calculated volume of DMSO to the vial containing the
compound. For 3.91 mg of CHDI-390576, add 1 mL of DMSO.

» Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) or sonication can be used to aid dissolution if necessary.[3]
Ensure the final solution is clear and free of particulates.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[3]

Protocol 2: Preparation of a Dosing Solution for In Vivo
Use

This protocol details the preparation of a CHDI-390576 solution suitable for in vivo
administration, based on a common vehicle formulation.

Materials:

CHDI-390576

o Dimethyl Sulfoxide (DMSO)

o Polyethylene glycol 300 (PEG300)

o Tween-80 (Polysorbate 80)

o Sterile Saline (0.9% NaCl)

o Sterile tubes

o Calibrated pipettes
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Procedure:

e Prepare a Concentrated DMSO Stock: First, prepare a concentrated stock solution of CHDI-
390576 in DMSO. For example, to achieve a final concentration of 2.08 mg/mL in the
vehicle, you could prepare a 20.8 mg/mL stock in DMSO.

e Vehicle Preparation (example for 1 mL total volume):

o

To a sterile tube, add 400 pL of PEG300.

[¢]

Add 100 pL of the 20.8 mg/mL CHDI-390576 DMSO stock solution to the PEG300 and mix
thoroughly.

[¢]

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

[¢]

Add 450 pL of sterile saline to bring the total volume to 1 mL.

» Final Mixing: Vortex the final solution until it is clear and uniform. If precipitation occurs,
gentle warming and sonication may be used to aid dissolution.[3]

e Administration: The resulting solution will have a final composition of 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% saline, with a CHDI-390576 concentration of 2.08 mg/mL.
This solution should be prepared fresh before each use.

Visualizations
Signaling Pathway Context

The following diagram illustrates the general position of Class Ila HDACs in cellular signaling,
which are the primary targets of CHDI-390576.
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Caption: Inhibition of Class lla HDACs by CHDI-390576.

Experimental Workflow for In Vitro Studies

This diagram outlines a typical workflow for using CHDI-390576 in cell-based experiments.
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In Vitro Experimental Workflow
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Caption: Workflow for preparing CHDI-390576 for in vitro assays.

Solvent Selection Logic

This diagram provides a decision-making framework for selecting the appropriate solvent
system based on the experimental context.
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Caption: Decision tree for CHDI-390576 solvent selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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